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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

CAS No.: 31795-24-1

Cat. No.: B3423765

Get Quote

A comprehensive review of available literature and patent databases reveals that while

potassium methylsilanetriolate is a compound with established industrial applications, its use as

a catalyst in organic synthesis is not well-documented. This document summarizes the known

applications of potassium methylsilanetriolate and clarifies its role in contrast to the catalytically

active, structurally related compound, potassium trimethylsilanolate.

Overview of Potassium Methylsilanetriolate
Potassium methylsilanetriolate, with the chemical formula CH₃Si(OK)₃, is an organosilicon

compound primarily recognized for its utility in surface modification and as a precursor for

silicone-based materials.[1][2][3][4] Its primary applications lie in imparting hydrophobicity to

various substrates.

Known Applications:

Water Repellent: It is widely used as a water-repellent agent for mineral and porous

construction materials.[3]
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Surface Modification: The compound is utilized in surface treatment processes to enhance

hydrophobicity and adhesion.[1][4]

Precursor to Polymers: It serves as a precursor for the synthesis of silicone polymers.[2][3]

Conservation: It has applications in the conservation of paper and other materials.

While some sources mention its use in the formulation of catalysts, specific protocols and

quantitative data for its direct application as a catalyst in organic reactions are not available in

the reviewed scientific literature and patent landscape.[2]

Distinction from Potassium Trimethylsilanolate
It is crucial to distinguish potassium methylsilanetriolate from potassium trimethylsilanolate

(KOSi(CH₃)₃), often abbreviated as TMSOK. While structurally similar, their documented

applications differ significantly, especially in the field of catalysis.

Potassium trimethylsilanolate is a well-established and versatile reagent in organic synthesis,

primarily functioning as a strong, non-nucleophilic base.[5] Its utility in catalysis is extensively

documented, particularly in cross-coupling reactions.

Catalytic Applications of the Related Compound:
Potassium Trimethylsilanolate
For the benefit of researchers who may have an interest in the catalytic activity of related

organosilicon compounds, this section briefly outlines the established catalytic uses of

potassium trimethylsilanolate.

Suzuki-Miyaura Cross-Coupling Reactions
Potassium trimethylsilanolate has been successfully employed as a base in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions. It promotes the reaction under anhydrous

conditions, which can be advantageous in preventing the hydrolysis of boronic esters and

minimizing protodeboronation side reactions.[6][7]

General Workflow for Suzuki-Miyaura Cross-Coupling using Potassium Trimethylsilanolate:
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Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction using

potassium trimethylsilanolate as a base.

Other Catalytic Uses of Potassium Trimethylsilanolate
Beyond Suzuki-Miyaura reactions, potassium trimethylsilanolate has been utilized in other

organic transformations, such as:

Polymerization: It can act as a catalyst for the ring-opening polymerization of siloxanes.[8][9]

Transesterification: While not a direct catalyst, it is used as a reagent in transesterification

reactions to generate the active catalytic species.

Conclusion
The primary focus of this document was to provide detailed application notes and protocols for

the use of potassium methylsilanetriolate in catalysis. However, a thorough review of the

available scientific and patent literature indicates a lack of specific, documented catalytic

applications for this compound. Its established roles are predominantly in materials science as

a hydrophobizing agent and polymer precursor.

Researchers and drug development professionals interested in the catalytic applications of

potassium silanolates should direct their attention to the well-documented activities of

potassium trimethylsilanolate. The frequent confusion between these two compounds may lead

to the erroneous assumption of catalytic activity for potassium methylsilanetriolate. Further

research may uncover novel catalytic applications for potassium methylsilanetriolate, but based

on current knowledge, detailed protocols for its use in catalysis cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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